Cas no 57729-06-3 (Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, 3-methylbutyl ester)

Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, 3-methylbutyl ester structure
57729-06-3 structure
Product name:Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, 3-methylbutyl ester
CAS No:57729-06-3
MF:C18H17Cl2NO5
MW:398.237283468246
CID:344432
PubChem ID:21486105

Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, 3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, 3-methylbutyl ester
    • 3-methylbutyl 5-(2,4-dichlorophenoxy)-2-nitrobenzoate
    • DTXSID10614637
    • 57729-06-3
    • SCHEMBL11673152
    • Inchi: InChI=1S/C18H17Cl2NO5/c1-11(2)7-8-25-18(22)14-10-13(4-5-16(14)21(23)24)26-17-6-3-12(19)9-15(17)20/h3-6,9-11H,7-8H2,1-2H3
    • InChI Key: AZIPXXGCTIHUDY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(Cl)C=CC=1OC1=CC(C(OCCC(C)C)=O)=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 397.04851
  • Monoisotopic Mass: 397.0483780g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.4Ų
  • XLogP3: 6.2

Experimental Properties

  • PSA: 78.67

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